Cas no 330181-85-6 (8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 330181-85-6
• MF: C₁₃H₂₀N₄O₂S
• MW: 296.388501167297
• CID: 6301059
• PubChem ID: 3107924
• Update Time: 2025-07-19

8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• EU-0004084
• F0373-0579
• CCG-302065
• NCGC00274648-01
• 8-(butylthio)-7-isopropyl-3-methyl-1H-purine-2,6(3H,7H)-dione
• 330181-85-6
• AB00667637-02
• 8-butylsulfanyl-3-methyl-7-propan-2-ylpurine-2,6-dione
• AB00667637-01
• 8-(butylsulfanyl)-7-isopropyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• AKOS000578872
• AG-690/11059055
• 8-Butylsulfanyl-7-isopropyl-3-methyl-3,7-dihydro-purine-2,6-dione

• Inchi： 1S/C13H20N4O2S/c1-5-6-7-20-13-14-10-9(17(13)8(2)3)11(18)15-12(19)16(10)4/h8H,5-7H2,1-4H3,(H,15,18,19)
• InChI Key： VCCYWWABDOGASY-UHFFFAOYSA-N
• SMILES： S(CCCC)C1=NC2=C(C(NC(N2C)=O)=O)N1C(C)C

Computed Properties

• Exact Mass: 296.131
• Monoisotopic Mass: 296.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Latest Research Insights on 8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 330181-85-6)

The compound 8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 330181-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in treating various diseases.

One of the key findings from recent research is the compound's role as a potent modulator of adenosine receptors. Adenosine receptors play a crucial role in regulating various physiological processes, including inflammation, immune response, and neurotransmission. Preliminary in vitro and in vivo studies have demonstrated that 8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits high affinity for A2A and A2B receptor subtypes, suggesting its potential as a therapeutic agent for conditions such as Parkinson's disease, chronic pain, and inflammatory disorders.

In addition to its receptor modulation properties, recent synthetic chemistry advancements have enabled the development of more efficient and scalable methods for producing this compound. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of high-quality material for research and development.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a drug candidate. The compound demonstrates good oral bioavailability and a reasonable half-life, making it suitable for further investigation in therapeutic applications.

Despite these promising findings, challenges remain in fully understanding the compound's safety and efficacy. Ongoing toxicology studies are aimed at identifying any potential adverse effects and establishing safe dosage ranges. Additionally, researchers are exploring structural modifications to enhance its selectivity and reduce off-target effects, which could further improve its therapeutic potential.

In conclusion, 8-(butylsulfanyl)-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 330181-85-6) represents a promising avenue for drug development, with its unique pharmacological properties and recent advancements in synthesis and characterization. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.